Cas no 2228785-14-4 (tert-butyl N-{5-bromo-2-2-(methylamino)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{5-bromo-2-2-(methylamino)ethylphenyl}carbamate
• CAS No: 2228785-14-4
• MF: C₁₄H₂₁BrN₂O₂
• MW: 329.232743024826
• CID: 5866052
• PubChem ID: 165794573
• Update Time: 2025-05-28

tert-butyl N-{5-bromo-2-2-(methylamino)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-bromo-2-2-(methylamino)ethylphenyl}carbamate
• 2228785-14-4
• tert-butyl N-{5-bromo-2-[2-(methylamino)ethyl]phenyl}carbamate
• EN300-1888040

• Inchi： 1S/C14H21BrN2O2/c1-14(2,3)19-13(18)17-12-9-11(15)6-5-10(12)7-8-16-4/h5-6,9,16H,7-8H2,1-4H3,(H,17,18)
• InChI Key： ADFUXVAOWAHKNL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CCNC

Computed Properties

• Exact Mass: 328.07864g/mol
• Monoisotopic Mass: 328.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{5-bromo-2-2-(methylamino)ethylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{5-bromo-2-[2-(methylamino)ethyl]phenyl}carbamate (CAS No. 2228785-14-4)

The compound tert-butyl N-{5-bromo-2-[2-(methylamino)ethyl]phenyl}carbamate (CAS No. 2228785-14-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This bromo-substituted carbamate derivative is particularly notable for its potential applications in drug discovery and development. With the increasing demand for novel therapeutic agents, researchers are exploring the unique properties of this compound, especially its role as an intermediate in the synthesis of more complex molecules.

One of the key structural features of tert-butyl N-{5-bromo-2-[2-(methylamino)ethyl]phenyl}carbamate is the presence of a tert-butyl carbamate group, which is often used as a protecting group in organic synthesis. This functionality enhances the compound's stability and makes it a valuable building block in multi-step synthetic routes. Additionally, the bromo substituent at the 5-position of the phenyl ring provides a reactive site for further functionalization, enabling the creation of diverse derivatives with potential biological activity.

In recent years, the pharmaceutical industry has shown a growing interest in N-alkylated carbamates due to their versatility in medicinal chemistry. The methylaminoethyl side chain in this compound is particularly intriguing, as it may contribute to enhanced binding affinity with biological targets. Researchers are investigating its potential in the development of central nervous system (CNS) therapeutics, given the structural similarities to known neuromodulators.

The synthesis of tert-butyl N-{5-bromo-2-[2-(methylamino)ethyl]phenyl}carbamate typically involves multi-step procedures, including bromination, carbamate formation, and N-alkylation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to characterize the compound and confirm its structural integrity.

From an industrial perspective, the scalability of tert-butyl N-{5-bromo-2-[2-(methylamino)ethyl]phenyl}carbamate production is a critical consideration. Manufacturers are optimizing synthetic protocols to meet the increasing demand for this intermediate, particularly in the context of custom synthesis and contract research organizations (CROs). The compound's compatibility with various coupling reactions, such as Suzuki-Miyaura cross-coupling, further expands its utility in creating complex molecular architectures.

Environmental and safety aspects of handling tert-butyl N-{5-bromo-2-[2-(methylamino)ethyl]phenyl}carbamate are also under scrutiny. While the compound is not classified as hazardous under current regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended during its manipulation. Researchers are also exploring green chemistry approaches to minimize waste and improve the sustainability of its synthesis.

The future prospects for tert-butyl N-{5-bromo-2-[2-(methylamino)ethyl]phenyl}carbamate are promising, with ongoing studies focusing on its potential as a precursor for small-molecule inhibitors and bioconjugates. Its structural flexibility allows for modifications that could lead to breakthroughs in targeted drug delivery systems. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing precision medicine and personalized therapeutics.

In conclusion, tert-butyl N-{5-bromo-2-[2-(methylamino)ethyl]phenyl}carbamate (CAS No. 2228785-14-4) represents a fascinating area of research at the intersection of organic chemistry and pharmaceutical science. Its unique structural attributes and synthetic versatility make it a valuable asset in the quest for innovative therapeutic solutions. As research progresses, this compound is likely to feature prominently in the development of next-generation pharmaceuticals and bioactive molecules.